Cas no 479719-88-5 (2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 479719-88-5
• MF: C₁₄H₁₇BO₂S₂
• MW: 292.224581480026
• MDL: MFCD04039974
• CID: 68256
• PubChem ID: 87560359
• Update Time: 2025-10-29

2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-([2,2'-Bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,2'-bithiophene
• 2,2'-Bithiophene-5-boronic acid pinacol ester
• 2,2′-Bithiophene-5-boronic acid pinacol ester
• 2,2-Bithiophene-5-boronic acid pinacol ester
• 4,4,5,5-tetramethyl-2-(5-thiophen-2-ylthiophen-2-yl)-1,3,2-dioxaborolane
• 2-(2,2'-Bithiophen-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{[2,2'-BITHIOPHEN]-5-YL}-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• HPOQARMSOPOZMW-UHFFFAOYSA-N
• SCHEMBL45156
• T2518
• 479719-88-5
• AKOS015898835
• A853654
• DTXSID60393965
• CS-0091659
• 5-(4 4 5 5-TETRAMETHYL-1 3 2-DIOXABOROL&
• AS-55606
• 2,2'-bithiophene-5'-boronic acid pinacol ester
• AB17467
• 3-hydroxy-2,3-dimethylbutan-2-yl hydrogen 5-(thiophen-2-yl)thiophen-2-yl-2-boronate
• MFCD04039974
• 2,2 inverted exclamation marka-Bithiophene-5-boronic acid pinacol ester
• 2,2''-Bithiophene-5-boronic Acid Pinacol Ester
• 2,2\\'-Bithiophene-5-boronic Acid Pinacol Ester
• 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD04039974
• Inchi： 1S/C14H17BO2S2/c1-13(2)14(3,4)17-15(16-13)12-8-7-11(19-12)10-6-5-9-18-10/h5-9H,1-4H3
• InChI Key： HPOQARMSOPOZMW-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 292.07600
• Monoisotopic Mass: 292.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 74.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 35.5-38.0 °C (average)
• Boiling Point: 406.1±35.0 °C at 760 mmHg
• Flash Point: 199.4±25.9 °C
• Refractive Index: n20/D 1.5900(lit.)
• PSA: 74.94000
• LogP: 3.77580
• Sensitiveness: Sensitive to air
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-([2,2'-Bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 479719-88-5): A Versatile Boronic Ester for Organic Synthesis and Materials Science

2-([2,2'-Bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 479719-88-5) is a highly valuable boronic ester compound that has gained significant attention in recent years due to its versatile applications in organic synthesis, pharmaceutical intermediates, and advanced materials. This compound belongs to the class of organoboron compounds, which are widely used in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry.

The molecular structure of 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane features a bithiophene moiety linked to a pinacol boronic ester group. This unique combination makes it particularly useful for constructing π-conjugated systems, which are essential components in organic electronics and optoelectronic devices. Researchers are increasingly interested in this compound for developing organic semiconductors, OLED materials, and solar cell components.

In the field of medicinal chemistry, 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane serves as a crucial building block for synthesizing various biologically active compounds. Its stability and reactivity make it ideal for creating complex molecular architectures found in many drug candidates. The compound's boronic ester functionality allows for efficient C-C bond formation under mild conditions, which is particularly valuable in green chemistry applications.

Recent advancements in material science have highlighted the potential of 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in developing novel conducting polymers. The bithiophene unit provides excellent charge transport properties, while the boronic ester group enables precise molecular engineering. This combination has shown promise in creating flexible electronics and wearable sensors, addressing current demands in the Internet of Things (IoT) and smart device markets.

The synthesis and handling of 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane require specialized knowledge in organoboron chemistry. While the compound is stable under standard conditions, proper storage in anhydrous environments is recommended to maintain its reactivity. Its moisture sensitivity is typical for boronic esters, which is why many researchers prefer to use it immediately after preparation or store it under inert atmosphere.

Market trends indicate growing demand for 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, particularly from the pharmaceutical and electronic materials sectors. The compound's unique properties make it indispensable for researchers working on next-generation therapeutics and advanced functional materials. Several specialty chemical suppliers now offer this compound with various purity grades, catering to different research and industrial needs.

From an environmental perspective, 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane aligns well with the principles of green chemistry. Its use in atom-economical reactions and ability to facilitate catalyst-free couplings contribute to more sustainable synthetic methodologies. Researchers are particularly interested in its potential for water-tolerant cross-coupling reactions, which could significantly reduce organic solvent waste in industrial processes.

The future applications of 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane appear promising, especially in emerging fields like bioelectronic interfaces and molecular electronics. Its compatibility with various printing techniques makes it attractive for large-area electronics manufacturing. As research continues, we anticipate seeing more innovative uses of this versatile boronic ester in both academic and industrial settings.

For researchers working with 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, it's important to consult the latest literature on handling protocols and reaction optimization. The compound's structure-activity relationships continue to be an active area of investigation, with new synthetic applications being reported regularly in leading chemistry journals and materials science publications.

In summary, 2-([2,2'-bithiophen]-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 479719-88-5) represents a fascinating intersection of organic chemistry, materials science, and pharmaceutical research. Its unique combination of electronic properties and chemical reactivity ensures its continued importance in cutting-edge scientific and technological developments across multiple disciplines.